4-Keto Retinol

• CAS No.: 62702-55-0
• Product Name: 4-Keto Retinol
• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 3-[(1E,3E,5E,7E)-9-hydroxy-3,7-dimethylnona-1,3,5,7-tetraenyl]-2,4,4-trimethylcyclohex-2-en-1-one
• Standard InChI: InChI=1S/C20H28O2/c1-15(7-6-8-16(2)12-14-21)9-10-18-17(3)19(22)11-13-20(18,4)5/h6-10,12,21H,11,13-14H2,1-5H3/b8-6+,10-9+,15-7+,16-12+
• Standard InChIKey: PLIUCYCUYQIBDZ-RMWYGNQTSA-N
• Isomeric SMILES: CC1=C(C(CCC1=O)(C)C)/C=C/C(=C/C=C/C(=C/CO)/C)/C
• SMILES: CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CCO)C)C
• Canonical SMILES: CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CCO)C)C
• Physical Description: Solid
• Description: 4-Oxoretinol, also known as 4-oxo-rol or 4-oxovitamin A1, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. 4-Oxoretinol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-oxoretinol is primarily located in the membrane (predicted from logP) and cytoplasm. 4-Oxoretinol can be biosynthesized from vitamin a through its interaction with the enzyme cytochrome P450 26A1. In humans, 4-oxoretinol is involved in the retinol metabolism pathway. 4-Oxoretinol is also involved in the metabolic disorder called vitamin a deficiency.; All-trans-4-oxoretinol is a retinoid that is all-trans-retinol in which the hydrogens at position 4 have been replaced by an oxo group. It has a role as an antineoplastic agent. It is a retinoid, a cyclic ketone, an enone and a primary allylic alcohol. It derives from an all-trans-retinol.
• Synonyms: 15-Hydroxyretin-4-one; 3-(9-Hydroxy-3,7-dimethyl-1,3,5,7-nonatetraenyl)-2,4,4-_x000B_trimethyl-2-cyclohexen-1-one; 4-Oxoretinol; all-trans-4-Oxoretinol
• PubChem Compound: 5289090
• Last Modified: Nov 11 2021